Cas no 177407-10-2 (2-Benzothiazolemethanamine,alpha,6-dimethyl-,(R)-(9CI))

• Product Name: 2-Benzothiazolemethanamine,alpha,6-dimethyl-,(R)-(9CI)
• CAS No: 177407-10-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 112594
• Update Time: 2023-04-01

2-Benzothiazolemethanamine,alpha,6-dimethyl-,(R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine,a,6-dimethyl-, (R)- (9CI)
• 2-Benzothiazolemethanamine,alpha,6-dimethyl-,(R)-(9CI)

• Inchi： 1S/C10H12N2S/c1-6-3-4-8-9(5-6)13-10(12-8)7(2)11/h3-5,7H,11H2,1-2H3/t7-/m1/s1
• InChI Key： KBPGTVBCDIECFH-SSDOTTSWSA-N
• SMILES： S1C2=CC(C)=CC=C2N=C1[C@@H](C)N

Computed Properties

• Exact Mass: 192.072
• Monoisotopic Mass: 192.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2